Cas no 731772-79-5 (4-(2-Carboethoxyphenyl)-2-chloro-1-butene)

• Product Name: 4-(2-Carboethoxyphenyl)-2-chloro-1-butene
• CAS No: 731772-79-5
• MF: C₁₃H₁₅ClO₂
• MW: 238.710003137589
• MDL: MFCD01319574
• CID: 874956
• PubChem ID: 24721795
• Update Time: 2025-10-31

4-(2-Carboethoxyphenyl)-2-chloro-1-butene Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(3-chlorobut-3-enyl)benzoate
• 4-(2-Carboethoxyphenyl)-2-chloro-1-butene
• Ethyl 2-(3-chlorobut-3-en-1-yl)benzoate
• DTXSID30641147
• AKOS016016793
• 731772-79-5
• MFCD01319574

• MDL： MFCD01319574
• Inchi： 1S/C13H15ClO2/c1-3-16-13(15)12-7-5-4-6-11(12)9-8-10(2)14/h4-7H,2-3,8-9H2,1H3
• InChI Key： DSPDHPASFLXWRZ-UHFFFAOYSA-N
• SMILES： ClC(=C)CCC1C=CC=CC=1C(=O)OCC

Computed Properties

• Exact Mass: 238.07600
• Monoisotopic Mass: 238.0760574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.105
• Boiling Point: 334.4°C at 760 mmHg
• Flash Point: 164.6°C
• Refractive Index: 1.522
• PSA: 26.30000
• LogP: 3.54840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 4-(2-Carboethoxyphenyl)-2-chloro-1-butene

Introduction to 4-(2-Carboethoxyphenyl)-2-chloro-1-butene (CAS No. 731772-79-5)

4-(2-Carboethoxyphenyl)-2-chloro-1-butene (CAS No. 731772-79-5) is a versatile organic compound with a unique molecular structure that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its chloro and carboethoxy functional groups, exhibits a range of properties that make it a valuable candidate for various applications, including the synthesis of more complex molecules and the development of novel pharmaceuticals.

The chemical structure of 4-(2-Carboethoxyphenyl)-2-chloro-1-butene consists of a butene backbone with a chloro substituent at the 2-position and a carboethoxy group attached to a phenyl ring at the 4-position. This arrangement imparts specific reactivity and stability characteristics to the molecule, making it an attractive starting material for synthetic transformations. The presence of the chloro group provides a reactive site for nucleophilic substitution reactions, while the carboethoxy group can undergo hydrolysis to form a carboxylic acid, which can be further modified through various chemical reactions.

Recent research has focused on the potential applications of 4-(2-Carboethoxyphenyl)-2-chloro-1-butene in the development of new drugs and materials. For instance, studies have explored its use as an intermediate in the synthesis of bioactive compounds with therapeutic potential. One notable application is in the field of anticancer drug development, where this compound has been used to synthesize derivatives with enhanced antiproliferative activity against various cancer cell lines. The ability to fine-tune the properties of these derivatives through strategic modifications of the chloro and carboethoxy groups has opened up new avenues for drug design and optimization.

In addition to its pharmaceutical applications, 4-(2-Carboethoxyphenyl)-2-chloro-1-butene has also been investigated for its potential use in materials science. Researchers have explored its incorporation into polymer systems to enhance their mechanical and thermal properties. The unique combination of functional groups in this compound allows for the creation of polymers with tailored characteristics, such as improved strength, flexibility, and thermal stability. These materials have potential applications in areas such as coatings, adhesives, and advanced composites.

The synthesis of 4-(2-Carboethoxyphenyl)-2-chloro-1-butene typically involves multi-step processes that require careful control over reaction conditions to achieve high yields and purity. Common synthetic routes include the reaction of 2-carboethoxybenzaldehyde with an appropriate chlorinated alkene followed by further functional group manipulations. Advances in catalytic methods have led to more efficient and environmentally friendly synthetic pathways, reducing the overall cost and environmental impact of producing this compound.

Safety considerations are an important aspect when handling 4-(2-Carboethoxyphenyl)-2-chloro-1-butene. While it is not classified as a hazardous material or controlled substance, proper handling procedures should be followed to ensure worker safety and environmental protection. This includes using appropriate personal protective equipment (PPE) and storing the compound in well-ventilated areas away from incompatible materials.

In conclusion, 4-(2-Carboethoxyphenyl)-2-chloro-1-butene (CAS No. 731772-79-5) is a multifaceted organic compound with significant potential in both pharmaceutical and materials science applications. Its unique chemical structure and reactivity make it an attractive starting material for a wide range of synthetic transformations. Ongoing research continues to uncover new uses for this compound, highlighting its importance in advancing scientific knowledge and technological innovation.